Methyl 3,3-difluoro-2,2-dimethylpentanoate

• IUPAC Name: methyl 3,3-difluoro-2,2-dimethylpentanoate
• InChI: InChI=1S/C8H14F2O2/c1-5-8(9,10)7(2,3)6(11)12-4/h5H2,1-4H3
• InChI Key: ANXRYZBJGRXLTD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(C)(C)C(=O)OC)(F)F
• Molecular Formula: C8H14F2O2
• Molecular Weight: 180.19 g/mol

Description

Methyl 3,3-difluoro-2,2-dimethylpentanoate, also known as Methyl DFDMP, is a chemical compound used in scientific research for various purposes. It is a colorless liquid with a fruity odor and is commonly used as a starting material for the synthesis of other compounds.

Mechanism of Action

Methyl 3,3-difluoro-2,2-dimethylpentanoate DFDMP works by inhibiting the activity of certain enzymes in the body, which are involved in various biological processes. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
Methyl 3,3-difluoro-2,2-dimethylpentanoate DFDMP has been shown to have various biochemical and physiological effects. It has been shown to improve memory and cognitive function in animal studies. It has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

Methyl 3,3-difluoro-2,2-dimethylpentanoate DFDMP has several advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. It is also stable under a wide range of conditions and has a long shelf life. However, one limitation of Methyl 3,3-difluoro-2,2-dimethylpentanoate DFDMP is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of Methyl 3,3-difluoro-2,2-dimethylpentanoate DFDMP in scientific research. One potential application is in the development of new drugs for the treatment of Alzheimer's disease and other cognitive disorders. Methyl 3,3-difluoro-2,2-dimethylpentanoate DFDMP has also been shown to have potential as an insecticide and could be used in the development of new pesticides. Additionally, further research is needed to explore the full range of biochemical and physiological effects of Methyl 3,3-difluoro-2,2-dimethylpentanoate DFDMP.

Synthesis Methods

Methyl 3,3-difluoro-2,2-dimethylpentanoate DFDMP can be synthesized through a three-step process. The first step involves the reaction of 3,3-difluoro-2,2-dimethylpentanoic acid with methanol and sulfuric acid to form the corresponding methyl ester. In the second step, the methyl ester is then treated with sodium hydride to generate the corresponding carbanion. Finally, the carbanion is reacted with methyl iodide to yield Methyl 3,3-difluoro-2,2-dimethylpentanoate DFDMP.

Scientific Research Applications

Methyl 3,3-difluoro-2,2-dimethylpentanoate DFDMP has been used in various scientific research applications, including as a building block in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has been used in the development of new drugs for the treatment of cancer, diabetes, and other diseases.